Cas no 946231-74-9 (N-cyclohexyl-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide)

• Product Name: N-cyclohexyl-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• CAS No: 946231-74-9
• MF: C₂₀H₂₄N₄O₂
• MW: 352.430164337158
• CID: 5976119
• PubChem ID: 44017151
• Update Time: 2025-10-28

N-cyclohexyl-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide
• 1H-Indole-1-acetamide, N-cyclohexyl-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-
• N-cyclohexyl-2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetamide
• N-cyclohexyl-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide
• AKOS004958206
• N-cyclohexyl-2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetamide
• F2227-0235
• 946231-74-9

• Inchi： 1S/C20H24N4O2/c1-2-19-22-23-20(26-19)17-12-14-8-6-7-11-16(14)24(17)13-18(25)21-15-9-4-3-5-10-15/h6-8,11-12,15H,2-5,9-10,13H2,1H3,(H,21,25)
• InChI Key： ADJDKWMTBBQODP-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CCCCC2)=O)C2=C(C=CC=C2)C=C1C1=NN=C(CC)O1

Computed Properties

• Exact Mass: 352.18992602g/mol
• Monoisotopic Mass: 352.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 15.07±0.20(Predicted)

Additional information on N-cyclohexyl-2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-ylacetamide

N-Cyclohexyl-2-(5-Ethyl-1,3,4-Oxadiazol-2-Yl)-1H-Indol-1-Yl Acetamide: A Comprehensive Overview

The compound N-cyclohexyl-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl acetamide (CAS No: 946231-74-9) is a highly specialized organic molecule with a complex structure that combines several functional groups and heterocyclic rings. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the structural features, synthesis methods, physical properties, and the latest research findings related to this compound.

The molecular structure of N-cyclohexyl-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-y acetamide is characterized by the presence of an indole ring system fused with an oxadiazole heterocycle. The indole moiety is a well-known aromatic structure with significant biological activity, while the oxadiazole ring introduces additional electronic and steric effects that can modulate the compound's reactivity and bioavailability. The cyclohexyl group attached to the nitrogen atom further enhances the molecule's stability and solubility properties.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its anti-inflammatory and antioxidant properties, which make it a promising candidate for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, the compound has shown moderate activity against several cancer cell lines, suggesting its potential role in anticancer drug development.

The synthesis of N-cyclohexyl-(5-Ethyl-Oxadiazol) Indole Acetamide involves a multi-step process that typically begins with the preparation of the oxadiazole ring using a nucleophilic substitution reaction. The indole core is then introduced via a coupling reaction, followed by the attachment of the cyclohexyl group through amide bond formation. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more feasible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the 280–300 nm range due to the conjugated π-systems present in both the indole and oxadiazole rings.

One of the most exciting developments involving this compound is its application in nanotechnology. Scientists have recently reported its use as a building block for constructing self-assembled monolayers on gold surfaces. These monolayers exhibit excellent thermal stability and electronic conductivity, making them ideal for use in advanced sensors and electronic devices.

Furthermore, computational studies have provided valuable insights into the molecular interactions of N-cyclohexyl-(5-Ethyl-Oxadiazol) Indole Acetamide with various biological targets. Using molecular docking simulations, researchers have identified key residues on protein surfaces that are critical for binding affinity. These findings have paved the way for rational drug design strategies aimed at improving both potency and selectivity.

In conclusion, N-cyclohexyl-(5-Ethyl-Oxadiazol) Indole Acetamide (CAS No: 946231749) represents a versatile platform for exploring new chemical entities with diverse functional applications. Its unique combination of structural features and favorable physicochemical properties positions it as a valuable asset in both academic research and industrial development.